Morindaparvin A
Overview
Description
Morindaparvin A is an anthraquinone.
Scientific Research Applications
Cytotoxic Properties in Leukemia Treatment
Morindaparvin A, isolated from Morinda parvifolia, has demonstrated significant cytotoxic properties, particularly in the context of leukemia treatment. Studies have identified this compound as a potent antileukemic compound due to its ability to induce cytotoxicity in cancer cells (Chang & Lee, 1984).
Anticancer Effects
Research on Morinda parvifolia, the source of this compound, has led to the discovery of various compounds, including morindaparvins C-G, that exhibit moderate cytotoxic effects against human cancer cell lines by up-regulating p53 transcriptional activity. This suggests potential applications of this compound in cancer therapy (Kang et al., 2016).
Enhancing p53 mRNA Expression
This compound has been studied for its impact on p53 mRNA expression. The research indicates that compounds derived from Morinda parvifolia, including this compound, significantly enhance p53 mRNA expression in A2780 cells, hinting at its potential in regulating cancer cell growth and apoptosis (Su et al., 2018).
Hepatoprotective Activity
This compound-related compounds have demonstrated hepatoprotective activities. They have shown efficacy in reducing levels of liver enzymes in animal models of hepatitis, suggesting a potential therapeutic application in liver protection and treatment of liver diseases (Su et al., 2019).
Properties
| 41621-32-3 | |
Molecular Formula |
C15H8O4 |
Molecular Weight |
252.22 g/mol |
IUPAC Name |
naphtho[2,3-g][1,3]benzodioxole-6,11-dione |
InChI |
InChI=1S/C15H8O4/c16-13-8-3-1-2-4-9(8)14(17)12-10(13)5-6-11-15(12)19-7-18-11/h1-6H,7H2 |
InChI Key |
YBXYYSSRAZPEGN-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O |
Canonical SMILES |
C1OC2=C(O1)C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O |
| 41621-32-3 | |
synonyms |
morindaparvin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
